Cas no 934637-24-8 (2-Bromo-3'-fluoro-2'-methoxypropiophenone)

2-Bromo-3'-fluoro-2'-methoxypropiophenone is a fluorinated and brominated aromatic ketone derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromo substituent at the 2-position and a fluoro-methoxy combination at the 2'- and 3'-positions—make it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The electron-withdrawing properties of the fluorine and bromine atoms enhance reactivity in nucleophilic substitution and cross-coupling reactions, while the methoxy group offers additional functionalization potential. This compound is valued for its role in the synthesis of bioactive compounds, where precise halogen and alkoxy substitutions are critical for modulating reactivity and selectivity.

2-Bromo-3'-fluoro-2'-methoxypropiophenone structure

934637-24-8 structure

Product Name:2-Bromo-3'-fluoro-2'-methoxypropiophenone

CAS No:934637-24-8

MF:C₁₀H₁₀BrFO₂

MW:261.087605953217

CID:4938672

Update Time:2025-06-11

2-Bromo-3'-fluoro-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3'-fluoro-2'-methoxypropiophenone
- Inchi： 1S/C10H10BrFO2/c1-6(11)9(13)7-4-3-5-8(12)10(7)14-2/h3-6H,1-2H3
- InChI Key： JCOKMIPCIDVKGW-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C=CC=C(C=1OC)F)=O

Computed Properties

Exact Mass: 259.98482 g/mol
Monoisotopic Mass: 259.98482 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3
Molecular Weight: 261.09

2-Bromo-3'-fluoro-2'-methoxypropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015030789-250mg	2-Bromo-3'-fluoro-2'-methoxypropiophenone	934637-24-8	97%	250mg	$484.80	2023-08-31
Alichem	A015030789-500mg	2-Bromo-3'-fluoro-2'-methoxypropiophenone	934637-24-8	97%	500mg	$798.70	2023-08-31
Alichem	A015030789-1g	2-Bromo-3'-fluoro-2'-methoxypropiophenone	934637-24-8	97%	1g	$1475.10	2023-08-31

2-Bromo-3'-fluoro-2'-methoxypropiophenone Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Related Categories

Additional information on 2-Bromo-3'-fluoro-2'-methoxypropiophenone

Comprehensive Overview of 2-Bromo-3'-fluoro-2'-methoxypropiophenone (CAS No. 934637-24-8)

2-Bromo-3'-fluoro-2'-methoxypropiophenone (CAS No. 934637-24-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent at the 2-position and a fluoro group at the 3'-position, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, which are critical for developing novel bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has significantly increased interest in 2-Bromo-3'-fluoro-2'-methoxypropiophenone. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of pharmaceuticals, aligning with current trends in precision medicine and targeted therapy. This compound’s methoxy group further contributes to its versatility, enabling modifications for structure-activity relationship (SAR) studies.

In agrochemical applications, 2-Bromo-3'-fluoro-2'-methoxypropiophenone serves as a precursor for designing crop protection agents. Its halogenated aromatic core is instrumental in developing herbicides and fungicides with improved efficacy and environmental safety. As sustainability becomes a priority, researchers focus on green chemistry approaches to synthesize such intermediates with minimal waste.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 934637-24-8. Purity and stability under varying conditions are frequently discussed topics in scientific forums, reflecting its importance in quality control protocols. Storage recommendations typically emphasize protection from light and moisture to maintain integrity.

The compound’s role in material science is also noteworthy. Its incorporation into organic electronic materials has been explored for applications in OLEDs and photovoltaic devices. This interdisciplinary relevance underscores its potential beyond traditional chemical synthesis.

For suppliers and manufacturers, CAS 934637-24-8 represents a niche yet growing market segment. Regulatory compliance, such as REACH and GMP standards, is a common concern among buyers, alongside scalability of production. Custom synthesis services often highlight this compound due to its demand in high-value R&D projects.

In summary, 2-Bromo-3'-fluoro-2'-methoxypropiophenone exemplifies the convergence of innovation in pharmaceuticals, agrochemicals, and advanced materials. Its multifaceted applications and alignment with industry trends like fluorine chemistry and sustainable synthesis ensure its continued relevance in scientific and industrial communities.